Cas no 25525-75-1 (9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester)
25525-75-1 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester
CAS No:25525-75-1
MF:C21H38O3
MW:338.52462720871
CID:276729
PubChem ID:6438038
Update Time:2025-04-19
9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester
- 2-Methoxyethyl (9Z,12Z)-octadeca-9,12-dienoate
- 2-methoxyethyl octadeca-9,12-dienoate
- NS00052532
- DTXSID701196023
- 9,12-Octadecadienoic acid (9Z,12Z)-, 2-methoxyethyl ester
- EINECS 247-076-3
- 2-methoxy-ethyl linoleate
- SCHEMBL3660601
- 2-Methoxyethyl(9Z,12Z)-octadeca-9,12-dienoate
- 25525-75-1
-
- Inchi: 1S/C21H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(22)24-20-19-23-2/h7-8,10-11H,3-6,9,12-20H2,1-2H3/b8-7-,11-10-
- InChI Key: AGMHUAMNZCJLBA-NQLNTKRDSA-N
- SMILES: O(CCOC)C(CCCCCCC/C=C\C/C=C\CCCCC)=O
Computed Properties
- Exact Mass: 338.28224
- Monoisotopic Mass: 338.282095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 6.8
Experimental Properties
- Density: 0.909
- Boiling Point: 420.7°Cat760mmHg
- Flash Point: 152.1°C
- Refractive Index: 1.465
- PSA: 35.53
9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
25525-75-1 (9,12-Octadecadienoicacid (9Z,12Z)-, 2-methoxyethyl ester) Related Products
- 112-63-0(Methyl linoleate)
- 103213-60-1(13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-)
- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 9004-96-0(Poly(ethylene glycol) Monooleate (Technical Grade ~70%))
- 142-77-8(Butyl Oleate)
- 15818-46-9(1,3-Glyceryl Dilinoleate (>80%))
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